Immunology/Inflammation
  • 4-Methylhistamine hydrochloride
    4-Methylhistamine hydrochloride
    • Cat. No.:
    • B139109
    • CAS No.:
    • 36376-47-3
    • Molecular Formula:
    • C6H12ClN3
    • Molecular Weight:
    • 161.63 g/mol
    Description
    4-Methylhistamine is a histamine H4 receptor agonist (Ki = 50 nM). It is >100-fold selective for H4 over other histamine receptors. 4-Methylhistamine inhibits CRE-β-galactosidase activity induced by forskolin wi...
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  • Pitolisant
    Pitolisant
    • Cat. No.:
    • B1243001
    • CAS No.:
    • 362665-56-3
    • Molecular Formula:
    • C17H26ClNO
    • Molecular Weight:
    • 295.8 g/mol
    Description
    Pitolisant is an organochlorine compound.
    Pitolisant is a selective antagonist or inverse agonist of the histamine H3 receptor used to treat type 1 or 2 narcolepsy. Narcolepsy is a chronic neurological disord...
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  • Betazole
    Betazole
    • Cat. No.:
    • B1666917
    • CAS No.:
    • 105-20-4
    • Molecular Formula:
    • C5H9N3
    • Molecular Weight:
    • 111.15 g/mol
    Description
    Betazole is pyrazole in which a hydrogen adjacent to one of the nitrogen atoms is substituted by a 2-aminoethyl group. It is a histamine H2-receptor agonist used clinically to test gastric secretory function. It...
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  • Ebastine
    Ebastine
    • Cat. No.:
    • B1671034
    • CAS No.:
    • 90729-43-4
    • Molecular Formula:
    • C32H39NO2
    • Molecular Weight:
    • 469.7 g/mol
    Description
    Ebastine is an organic molecular entity.
    Ebastine is under investigation for the treatment of Irritable Bowel Syndrome (IBS). Ebastine has been investigated for the treatment of Urticaria.
    EBASTINE is a sm...
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  • JNJ-5207852
    JNJ-5207852
    • Cat. No.:
    • B1673071
    • CAS No.:
    • 98473-34-2
    • Molecular Formula:
    • C20H32N2O
    • Molecular Weight:
    • 316.5 g/mol
    Description
    JNJ-5207852 is a potent and selective H3 antagonist with high affinity at the rat (pKi=8.9) and human (pKi=9.24) H3 receptor. JNJ-5207852 is selective for the H3 receptor, with negligible binding to other recept...
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  • JNJ-7777120
    JNJ-7777120
    • Cat. No.:
    • B1673073
    • CAS No.:
    • 459168-41-3
    • Molecular Formula:
    • C14H16ClN3O
    • Molecular Weight:
    • 277.75 g/mol
    Description
    an H4 receptor antagonist;  structure in first source
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  • Levomepromazine maleate
    Levomepromazine maleate
    • Cat. No.:
    • B1675117
    • CAS No.:
    • 7104-38-3
    • Molecular Formula:
    • C23H28N2O5S
    • Molecular Weight:
    • 444.5 g/mol
    Description
    Methotrimeprazine is only found in individuals that have used or taken this drug. It is a phenothiazine with pharmacological activity similar to that of both chlorpromazine and promethazine. It has the histamine...
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  • Terfenadine
    Terfenadine
    • Cat. No.:
    • B1681261
    • CAS No.:
    • 50679-08-8
    • Molecular Formula:
    • C32H41NO2
    • Molecular Weight:
    • 471.7 g/mol
    Description

    Terfenadine is a first-generation antihistamine that was initially developed for the treatment of allergy symptoms. It acts by blocking the histamine H1 receptors and is considered to be a selective and ...

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  • NP10679
    NP10679
    • Cat. No.:
    • B10860393
    • CAS No.:
    • 2914889-88-4
    • Molecular Formula:
    • C23H26F3N3O3
    • Molecular Weight:
    • 449.5 g/mol
    Description
    NP10679 is a useful research compound. Its molecular formula is C23H26F3N3O3 and its molecular weight is 449.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality NP10679 suitable for many resea...
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  • HY-078020
    HY-078020
    • Cat. No.:
    • B12371812
    • CAS No.:
    • Molecular Formula:
    • C32H35ClN2O2
    • Molecular Weight:
    • 515.1 g/mol
    Description
    HY-078020 is a useful research compound. Its molecular formula is C32H35ClN2O2 and its molecular weight is 515.1 g/mol. The purity is usually 95%.
    BenchChem offers high-quality HY-078020 suitable for many r...
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